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Compound Name: Selenium tetrabromide

CAS No.: 7789-65-3

Cat. No.: B1594642

Get Quote

An In-depth Technical Guide to Selenium
Tetrabromide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Selenium tetrabromide (SeBr₄) is an inorganic compound of significant interest in the field of

synthetic chemistry. This technical guide provides a comprehensive overview of its chemical

and physical properties, synthesis, and applications, with a particular focus on its role as a

reagent in organic synthesis. While direct applications in drug development are not established,

this document explores the broader context of organoselenium compounds in medicinal

chemistry, for which SeBr₄ serves as a valuable precursor. Detailed safety and handling

protocols are also provided to ensure its proper use in a laboratory setting.
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Selenium tetrabromide is a reddish-brown to yellow-orange crystalline solid.[1][2][3] It is

sensitive to moisture and decomposes in water and moist air to produce selenous acid.[2] The

compound is soluble in carbon disulfide, chloroform, and ethyl bromide.[2][3]

Identification and Physical Properties
Property Value Reference(s)

CAS Number 7789-65-3 [4]

Molecular Formula SeBr₄ [4]

Molecular Weight 398.58 g/mol [1]

Appearance
Reddish-brown to yellow-

orange crystalline solid
[1][2][3]

Melting Point 70-80 °C (decomposes) [1]

Density 4.029 g/cm³ [2]

Crystal Structure

Exists in two polymorphs:

trigonal (α-SeBr₄) and

monoclinic (β-SeBr₄)

[2]

Structural Information
Selenium tetrabromide exists in two polymorphic forms, both of which feature tetrameric

cubane-like Se₄Br₁₆ units, but they differ in their arrangement.[2] In the gaseous phase, it

decomposes into selenium monobromide and bromine.[2]

Synthesis of Selenium Tetrabromide
The synthesis of selenium tetrabromide is a direct combination of the elements.

Experimental Protocol
A standard laboratory synthesis involves the slow addition of liquid bromine to a suspension of

powdered selenium in a dry solvent, typically carbon disulfide.[5]
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Powdered Selenium (Se)

Liquid Bromine (Br₂)

Dry Carbon Disulfide (CS₂)

Round-bottom flask with a dropping funnel and a gas outlet

Drying tube (e.g., with P₂O₅)

Procedure:

Suspend the powdered selenium in dry carbon disulfide in the round-bottom flask.

Slowly add liquid bromine to the suspension through the dropping funnel. The reaction is

exothermic and should be controlled.

Finely crystalline yellow Selenium Tetrabromide will precipitate from the solution.[5]

After the addition is complete, replace the dropping funnel with a gas inlet tube.

Pass a stream of dry air through the flask to evaporate the carbon disulfide and any excess

bromine.[5]

The resulting Selenium Tetrabromide should be quickly transferred to a tightly sealed

container for storage, as it is moisture-sensitive.[5]
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Synthesis of Selenium Tetrabromide

Powdered Selenium (Se)

Reaction Mixture
(Suspension)

Liquid Bromine (Br2)

Slow addition

Dry Carbon Disulfide (CS2)
(Solvent)

Precipitation of SeBr4

Reaction

Evaporation of Solvent
and Excess Bromine

Selenium Tetrabromide (SeBr4)
(Crystalline Solid)

Isolation
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Synthesis workflow for Selenium Tetrabromide.

Chemical Reactivity and Applications in Organic
Synthesis
Selenium tetrabromide's primary utility in a research setting is as a reagent in organic

synthesis. It functions as both a brominating agent and a source of electrophilic selenium for

the preparation of organoselenium compounds.[1][6]

Bromination Reactions
Selenium tetrabromide is an effective brominating agent, particularly for aromatic compounds.

[1]
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Synthesis of Organoselenium Compounds
A key application of selenium tetrabromide is in the synthesis of organoselenium compounds.

These compounds are of growing interest in medicinal chemistry and drug development due to

their diverse biological activities.[7][8][9] While SeBr₄ itself is not typically a component of final

drug products, it serves as a crucial starting material for creating more complex molecules with

potential therapeutic properties.[6]

The general mechanism involves the electrophilic addition of a selenium species to an

unsaturated bond, such as an alkene or alkyne.

Electrophilic Addition of SeBr4 to an Alkene
Alkene

(Substrate)

Seleniranium Ion Intermediate

Selenium Tetrabromide (SeBr4)
(Reagent)

Electrophilic attack

Nucleophilic Attack
by Bromide Ion

Dibromoalkane Product

Click to download full resolution via product page

Generalized reaction pathway for alkene bromination.

Role in Drug Development and Biological Systems
Direct evidence for the use of selenium tetrabromide in signaling pathways or as a

therapeutic agent is lacking. However, the broader class of organoselenium compounds, for
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which SeBr₄ is a precursor, has significant biological importance.

Selenium is an essential trace element for humans and animals, primarily functioning through

its incorporation into selenoproteins.[10][11] These proteins are involved in a variety of crucial

biological processes, including:

Antioxidant defense: Glutathione peroxidases and thioredoxin reductases are key

selenoenzymes that protect cells from oxidative damage.[9][10]

Thyroid hormone metabolism: Iodothyronine deiodinases, which are also selenoenzymes,

are essential for the proper function of the thyroid.[10]

Immune response: Selenium plays a role in modulating the immune system.[10][11]

The therapeutic potential of synthetic organoselenium compounds is an active area of

research, with studies exploring their use as:

Anticancer agents[7][9]

Antioxidants[7][9]

Anti-inflammatory agents[7]

Antimicrobial agents[7]

The mechanism of action for many of these compounds involves their interaction with thiol-

containing proteins and modulation of cellular redox pathways.[12]

Safety and Handling
Selenium tetrabromide is a toxic and corrosive substance that must be handled with

appropriate safety precautions.

Hazard Identification
Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[4]

Corrosivity: Causes severe skin burns and eye damage.[4]
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Carcinogenicity: Suspected of causing cancer.[4]

Recommended Handling Procedures
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Avoid generating dust. Do not eat, drink, or smoke in the handling area.

Storage: Store in a tightly sealed container in a cool, dry place away from moisture.

First Aid Measures
Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
Selenium tetrabromide is a valuable reagent for chemical synthesis, particularly in the

formation of brominated organic compounds and as a precursor to the broader class of

organoselenium molecules. While it does not have direct applications in drug development, its

role in providing access to biologically active organoselenium compounds makes it a substance

of interest to researchers in medicinal chemistry. Due to its toxicity and reactivity, strict

adherence to safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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